Cas no 1209647-58-4 (N-(4-methyl-1,3-thiazol-2-yl)methyl-1H-pyrazole-3-carboxamide)

• Product Name: N-(4-methyl-1,3-thiazol-2-yl)methyl-1H-pyrazole-3-carboxamide
• CAS No: 1209647-58-4
• MF: C₉H₁₀N₄OS
• MW: 222.266899585724
• CID: 6285683
• PubChem ID: 45830775
• Update Time: 2025-05-24

N-(4-methyl-1,3-thiazol-2-yl)methyl-1H-pyrazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4-methyl-1,3-thiazol-2-yl)methyl-1H-pyrazole-3-carboxamide
• AKOS034396936
• N-[(4-methyl-1,3-thiazol-2-yl)methyl]-1H-pyrazole-3-carboxamide
• CS-0243914
• Z466628048
• CHEMBL4514793
• N-[(4-methyl-1,3-thiazol-2-yl)methyl]-1H-pyrazole-5-carboxamide
• EN300-26973388
• N-((4-Methylthiazol-2-yl)methyl)-1H-pyrazole-3-carboxamide
• 1209647-58-4

• Inchi： 1S/C9H10N4OS/c1-6-5-15-8(12-6)4-10-9(14)7-2-3-11-13-7/h2-3,5H,4H2,1H3,(H,10,14)(H,11,13)
• InChI Key： URRZFISTFWQMHO-UHFFFAOYSA-N
• SMILES： S1C=C(C)N=C1CNC(C1=CC=NN1)=O

Computed Properties

• Exact Mass: 222.05753213g/mol
• Monoisotopic Mass: 222.05753213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 98.9Ų

Additional information on N-(4-methyl-1,3-thiazol-2-yl)methyl-1H-pyrazole-3-carboxamide

N-(4-Methyl-1,3-Thiazol-2-Yl)Methyl-1H-Pyrazole-3-Carboxamide: A Comprehensive Overview

The compound with CAS No. 1209647-58-4, known as N-(4-methyl-1,3-thiazol-2-yl)methyl-1H-pyrazole-3-carboxamide, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structure, which combines a 1,3-thiazole ring and a pyrazole ring, both of which are heterocyclic aromatic systems. The integration of these rings contributes to its versatile chemical properties and potential applications in drug discovery and agrochemicals.

Recent studies have highlighted the importance of heterocyclic compounds like this one in the development of new pharmaceutical agents. The 1H-pyrazole moiety is particularly interesting due to its ability to act as a hydrogen bond donor or acceptor, which can enhance the bioavailability and efficacy of drugs. Similarly, the thiazole ring is known for its stability and ability to participate in various chemical reactions, making it a valuable component in synthetic chemistry.

One of the most promising applications of this compound lies in its potential as an antifungal agent. Researchers have found that the combination of the thiazole and pyrazole rings can inhibit the growth of pathogenic fungi, making it a candidate for agricultural fungicides. This is particularly relevant given the increasing demand for sustainable solutions to combat crop diseases without relying on traditional chemical pesticides.

In addition to its antifungal properties, this compound has also been explored for its antibacterial activity. Studies have shown that it exhibits moderate inhibitory effects against certain bacterial strains, suggesting its potential use in developing new antibiotics. This is especially significant in light of the growing threat of antibiotic resistance worldwide.

The synthesis of N-(4-methyl-1,3-thiazol-2-yl)methyl-1H-pyrazole-3-carboxamide involves a multi-step process that typically begins with the preparation of the individual heterocyclic rings. The thiazole ring is often synthesized through a condensation reaction involving thiourea derivatives and aldehydes or ketones. Similarly, the pyrazole ring can be formed using various methods, including the Paal-Knorr synthesis or through cyclization reactions involving 1,4-diketones.

Once the individual rings are synthesized, they are combined through a series of coupling reactions to form the final compound. The carboxamide group plays a crucial role in determining the compound's solubility and bioavailability, making it an essential feature for pharmaceutical applications.

From an environmental perspective, this compound has been evaluated for its biodegradability and ecotoxicity. Initial studies suggest that it has a moderate environmental footprint, with limited persistence in aquatic environments. However, further research is needed to fully understand its long-term impact on ecosystems.

In conclusion, N-(4-methyl-1,3-thiazol-2-yl)methyl-1H-pyrazole-3-carboxamide (CAS No. 1209647-58-4) represents a compelling example of how heterocyclic compounds can be leveraged to address pressing challenges in medicine and agriculture. Its unique structure, coupled with its diverse biological activities, positions it as a valuable tool for future research and development.